molecular formula C13H11N5O5 B1229294 N-Hydroxysuccinimidyl-4-azidobenzoyl glycine CAS No. 53122-84-2

N-Hydroxysuccinimidyl-4-azidobenzoyl glycine

Cat. No. B1229294
CAS RN: 53122-84-2
M. Wt: 317.26 g/mol
InChI Key: ILUJJQVBVRNSIO-UHFFFAOYSA-N
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Description

N-Hydroxysuccinimidyl-4-azidobenzoyl glycine, also known as N-Hydroxysuccinimidyl-4-azidobenzoyl glycine, is a useful research compound. Its molecular formula is C13H11N5O5 and its molecular weight is 317.26 g/mol. The purity is usually 95%.
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properties

CAS RN

53122-84-2

Product Name

N-Hydroxysuccinimidyl-4-azidobenzoyl glycine

Molecular Formula

C13H11N5O5

Molecular Weight

317.26 g/mol

IUPAC Name

(2,5-dioxopyrrolidin-1-yl) 2-[(4-azidobenzoyl)amino]acetate

InChI

InChI=1S/C13H11N5O5/c14-17-16-9-3-1-8(2-4-9)13(22)15-7-12(21)23-18-10(19)5-6-11(18)20/h1-4H,5-7H2,(H,15,22)

InChI Key

ILUJJQVBVRNSIO-UHFFFAOYSA-N

SMILES

C1CC(=O)N(C1=O)OC(=O)CNC(=O)C2=CC=C(C=C2)N=[N+]=[N-]

Canonical SMILES

C1CC(=O)N(C1=O)OC(=O)CNC(=O)C2=CC=C(C=C2)N=[N+]=[N-]

Other CAS RN

53122-84-2

synonyms

4-azidobenzoylglycine N-hydroxysuccinimide ester
N-hydroxysuccinimidyl-4-azidobenzoyl glycine
NHS-ABG

Origin of Product

United States

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